molecular formula C9H5ClF2N2 B8720139 2-Chloro-6,7-difluoro-3-methylquinoxaline

2-Chloro-6,7-difluoro-3-methylquinoxaline

Cat. No.: B8720139
M. Wt: 214.60 g/mol
InChI Key: AUBUYGBNKAPVLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-6,7-difluoro-3-methylquinoxaline is a useful research compound. Its molecular formula is C9H5ClF2N2 and its molecular weight is 214.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H5ClF2N2

Molecular Weight

214.60 g/mol

IUPAC Name

2-chloro-6,7-difluoro-3-methylquinoxaline

InChI

InChI=1S/C9H5ClF2N2/c1-4-9(10)14-8-3-6(12)5(11)2-7(8)13-4/h2-3H,1H3

InChI Key

AUBUYGBNKAPVLF-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=CC(=C(C=C2N=C1Cl)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

6,7-Difluoro-3-methyl-1H-quinoxalin-2-one (2 g, prepared from 4,5-difluoro-1,2-phenylene-diamine and pyruvic acid according to general procedure (A), step 1) was mixed with POCl3 (20 ml) and 4-dimethylaminopyridine (10 mol %) and the mixture was refluxed for 2 hours. The mixture was allowed to cool and poured onto ice (300 ml), filtered and washed with water to afford the title compound.
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.